N2-(3-chlorophenyl)pyridine-2,3-diamine

• CAS RN: 41010-71-3
• Molecular Formula: C11H10ClN3
• Molecular Weight: 219.67 g/mol
• IUPAC Name: 2-N-(3-chlorophenyl)pyridine-2,3-diamine
• InChI: InChI=1S/C11H10ClN3/c12-8-3-1-4-9(7-8)15-11-10(13)5-2-6-14-11/h1-7H,13H2,(H,14,15)
• InChI Key: HZQKHLWFGRPVMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=C(C=CC=N2)N

Description

N2-(3-chlorophenyl)pyridine-2,3-diamine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of (3-chlorophenyl)-(3-nitropyridin-2-yl)amine (111 mg, 0.45 mmol) in a 3:1 mixture MeOH:water (20 mL) were added NH4Cl (154 mg, 2.88 mmol) and iron powder (107 mg, 1.92 mmol) and the reaction mixture heated at 90° C. for 3 h. After cooling to RT, the solid was filtered through a pad of Celite® and the filtrate concentrated in vacuo. The resulting residue was partitioned between EtOAc and water. The aqueous phase was further extracted with EtOAc (×3) and the combined organic fractions washed with brine, dried (Na2SO4) and concentrated in vacuo. The resulting brown oil was purified by column chromatography (Si—PCC, gradient 0-10% MeOH in DCM) to afford the title compound as a brown solid (29 mg, 30%). LCMS (Method C): RT 1.84 min [M+H]+ 220.1.

Synthesis routes and methods II

Procedure details

A mixture of 2-(3-chlorophenylamino)-3-nitropyridine (394 mg), hydrochloric acid (35% 1.3 ml) and iron powder (0.44 g) in ethanol (5 ml) was refluxed for 15 minutes. The mixture was poured into aqueous sodium bicarbonate solution and extracted with ethyl acetate twice. The combined organic solution was washed with aqueous sodium bicarbonate solution and brine, dried over magnesium sulfate and concentrated. The resultant solid was collected and washed with isopropyl ether to give 3-amino-2-(3-chlorophenylamino)pyridine (281 mg).